Cas no 17740-40-8 (Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate)

• Product Name: Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate
• CAS No: 17740-40-8
• Molecular Formula: C₁₇H₂₃NO₄
• Molecular Weight: 305.36882
• MDL: MFCD00830964
• CID: 50859
• PubChem ID: 286120

Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate Properties

Names and Identifiers

• Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate
• 1-benzyl-2,5-dicarbethoxypyrrolidine
• 1-Benzyl-pyrrolidin-2,5-dicarbonsaeure-diaethylester
• 1-benzyl-pyrrolidine-2,5-dicarboxylic acid diethyl ester
• 2,5-diethyl 1-benzylpyrrolidine-2,5-dicarboxylate
• diethyl 1-benzyl-2,5-pyrrolidinedicarboxylate
• Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate,Mixture of cis and trans isoMers
• diethyl meso-1-benzyl-2,5-pyrrolidinedicarboxylate
• N-benzyl-2,5-dicarbethoxypyrrolidine
• 2,5-Pyrrolidinedicarboxylic acid, 1-(phenylmethyl)-, 2,5-diethyl ester
• 1-Benzyl-2,5-bis(ethoxycarbonyl)pyrrolidine, {[2,5-Bis(ethoxycarbonyl)pyrrolidin-1-yl]methyl}benzene
• 1-Benzyl-2,5-bis(ethoxycarbonyl)pyrrolidine, {[2,5-Bis(ethoxycarbonyl)pyrrolidin-2-yl]methyl}benzene
• Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate, 95%, Mixture of cis and trans isoMers
• Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate , Mixture of cis and trans isomers, 97%
• diethyl 1-benzylpyrrolidine-2,5-dicarboxylate
• BP-10344
• W-206245
• A812253
• AKOS015904652
• 1-(phenylmethyl)pyrrolidine-2,5-dicarboxylic acid diethyl ester
• NSC-143948
• MFCD00830964
• SY259571
• DTXSID10966704
• SY356379
• MFCD00276602
• 1-BENZYL-2,5-BIS(ETHOXYCARBONYL)PYRROLIDINE
• Diethyl cis-1-benzylpyrrolidine-2,5-dicarboxylate
• SCHEMBL3718243
• BCP31975
• diethyl 1-benzylpyrrolidine-2,5-dicarboxylate HCl
• CS-0312783
• AB07365
• SB37493
• diethyl 1-(phenylmethyl)pyrrolidine-2,5-dicarboxylate
• FT-0624814
• NSC143948
• LDUSEIANLSWKPY-UHFFFAOYSA-N
• AC-28240
• PS-7103
• AM85633
• 17740-40-8
• 2,5-DIETHYL (2R,5S)-1-BENZYLPYRROLIDINE-2,5-DICARBOXYLATE
• 52321-06-9
• 2,5-PYRROLIDINEDICARBOXYLIC ACID, 1-(PHENYLMETHYL)-, 2,5-DIETHYL ESTER
• 1-BENZYL-PYRROLIDINE-2,5-DICARBOXYLIC ACID DIETHYL ESTER
• cis-1-Benzyl-pyrrolidine-2,5-dicarboxylic acid diethyl ester
• 1-Benzyl-pyrrolidine-2,5-dicarboxylic acid diethyl ester ;Diethyl-1-benzyl-pyrrolidine-2,5-dicarboxylate
• DB-326226
• Diethyl-1-benzylpyrrolidine-2,5-dicarboxylate
• DB-012957
• DB-259462
• DIETHYL 1-BENZYLPYRROLIDINE-2,5-DICARBOXYLATE

• MDL： MFCD00830964
• InChIKey： LDUSEIANLSWKPY-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H23NO4/c1-3-21-16(19)14-10-11-15(17(20)22-4-2)18(14)12-13-8-6-5-7-9-13/h5-9,14-15H,3-4,10-12H2,1-2H3
• SMILES： CCOC(=O)C1CCC(C(=O)OCC)N1CC2=CC=CC=C2

Computed Properties

• Exact Mass: 305.16300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 305.163
• Heavy Atom Count: 22
• Complexity: 353
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• LogP: 2.08370
• PSA: 55.84000
• Refractive Index: 1.53
• Boiling Point: 381.3°Cat760mmHg
• Flash Point: 184.4°C
• Density: 1.146

Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate Security Information

• Safety Term：S26;S36/37/39;S45
• Safety Instruction： S26-S36/37/39-S45
• Risk Phrases：R34
• Dangerous goods sign：

Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%